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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol

CAS No.: 54352-39-5

Cat. No.: B1227284

Get Quote

CAS No: 933-48-2 | Formula: C

H

O | MW: 142.24 g/mol [1]

Executive Safety Summary
cis-3,3,5-Trimethylcyclohexanol is a cyclic monoterpene alcohol, structurally analogous to

menthol.[1] While often encountered as a mixture (CAS 116-02-9), the pure cis-isomer (CAS

933-48-2) presents specific handling challenges due to its phase behavior near room

temperature and significant ocular toxicity.[1]

Critical Hazard:Irreversible Eye Damage (Category 1). The lipophilic nature of the molecule

allows rapid penetration of the corneal epithelium, causing protein denaturation and stromal

haze.[1]

Physical State Alert: With a melting point near 37°C (pure form), it fluctuates between a

crystalline solid and a supercooled liquid in standard lab conditions.[1] This "slush" phase

complicates accurate weighing and transfer.[1]
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Pharmacological Context: Acts as a TRPM8 (Transient Receptor Potential Melastatin 8)

agonist, triggering "cold" sensation pathways, and exhibits vasorelaxant properties via

calcium channel modulation.[1]

Chemical Identity & Physical Properties
Understanding the stereochemistry is vital for synthesis and biological assays, as the cis and

trans isomers exhibit distinct receptor binding affinities.[1]

Property Data (cis-Isomer)
Context & Handling
Implication

CAS Number 933-48-2
Distinct from the isomeric

mixture (116-02-9).[1]

Appearance
White crystals or colorless

liquid

MP ~37°C.[1] Material may

arrive melted during summer

transport.[1]

Boiling Point 193–196 °C

High boiling point requires

vacuum distillation for

purification.[1]

Flash Point ~88 °C (Open Cup)
Class IIIA Combustible Liquid.

[1] Avoid open flames.

Solubility ~1.8 g/L (Water)

Lipophilic (LogP ~2.8).[1] Use

EtOH or DMSO for stock

solutions.[1]

Density 0.86 g/cm³

Lighter than water; forms a

supernatant layer in aqueous

spills.[1]

Hazard Characterization (GHS Framework)
Reference Standard: OSHA 29 CFR 1910.1200 & EU CLP Regulation.[1]

Core Hazards
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The substance is classified under the Danger signal word.[1][2][3]

H318: Causes Serious Eye Damage (Category 1)[1][2]

Mechanism:[1][2] Surfactant-like action disrupts the lipid bilayer of corneal cells.[1]

Prevention:[1] Safety goggles are insufficient.[1] Face shields are mandatory when

handling >100 mL or heating the substance.[1]

H315: Causes Skin Irritation (Category 2)[1][2]

Mechanism:[1][2] Defatting of the stratum corneum leading to erythema.[1]

Prevention:[1] Nitrile gloves (0.11 mm) provide splash protection.[1]

H412: Harmful to aquatic life with long-lasting effects[1]

Protocol: All waste must be sequestered in non-halogenated organic waste streams; do

not pour down drains.[1]

Emergency Response Decision Logic
The following workflow dictates the immediate response to exposure, prioritizing eye

preservation.
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Exposure Incident
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(URGENT)
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Figure 1: Triage logic for cis-3,3,5-trimethylcyclohexanol exposure.[1][2] Eye contact requires

immediate, aggressive intervention to prevent corneal opacity.[1]

Toxicological Mechanisms & SAR
To understand the safety profile, one must look at the Structure-Activity Relationship (SAR).[1]
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Membrane Disruption (Eye/Skin Toxicity)
The 3,3,5-trimethylcyclohexanol molecule possesses an amphiphilic structure—a hydrophobic

trimethylcyclohexyl ring and a hydrophilic hydroxyl group.[1]

Mechanism: This structure allows the molecule to intercalate into cell membranes, increasing

fluidity and permeability.[1] In the eye, this leads to rapid lysis of corneal epithelial cells,

explaining the H318 (Serious Eye Damage) classification [1].[1]

TRP Channel Modulation
Structurally similar to menthol, this molecule interacts with Transient Receptor Potential (TRP)

channels.[1]

Target: TRPM8 (Cold and Menthol Receptor).[1]

Effect: Activation leads to Ca

influx.[1] While this produces a cooling sensation, systemic overdose can lead to sensory
dysregulation.[1]

Vasorelaxation: Studies on cyclohexanol derivatives suggest inhibition of Voltage-Gated

Calcium Channels (VGCCs) in smooth muscle, leading to hypotension in acute high-dose

scenarios [2].[1]

Experimental Protocols
Handling the "Melting" Phase
Because the melting point (~37°C) is near physiological and ambient temperatures, the

substance often exists as a semi-solid sludge.[1]

Protocol for Accurate Aliquoting:

Do not attempt to weigh the semi-solid. Inhomogeneity leads to stoichiometric errors.[1]

Liquefy: Place the container in a water bath at 45°C for 15 minutes until fully transparent.

Mix: Invert gently to ensure homogeneity (isomers may fractionate upon slow freezing).
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Pipette: Dispense as a liquid using a pre-warmed glass pipette.

Synthesis & Purification Workflow
For researchers synthesizing the cis-isomer from isophorone, the following workflow ensures

high stereochemical purity.

Isophorone
(Starting Material)

Hydrogenation
(Raney Ni / H2)

Mixture
(cis/trans ~ 80:20) Purification Strategy

Vac Distillation
(Low Efficiency)Rapid/Crude

Esterification
(3,5-Dinitrobenzoate)

High Purity (>98%)
Hydrolysis

(Recover Pure cis)

Click to download full resolution via product page

Figure 2: Synthesis and isolation workflow.[1] Direct hydrogenation yields a mixture;

derivatization via 3,5-dinitrobenzoate is required for high stereochemical purity [3].[1]

Storage & Disposal
Storage: Store at +2°C to +8°C. While stable at room temperature, cool storage prevents

"sweating" of the container and cyclic melting/freezing which can degrade container integrity

over time.[1] Keep under inert gas (Nitrogen/Argon) if anhydrous conditions are required.[1]

Incompatibilities: Strong oxidizing agents (e.g., KMnO

, CrO

).[1] Reaction generates heat and potentially explosive vapors.[1]

Disposal: Dissolve in a combustible solvent (acetone/ethanol) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber.[1] Do not release into waterways

(H412).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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